Cas no 221231-67-0 (Lespedezol A2)

Lespedezol A2 structure
Product name:Lespedezol A2
CAS No:221231-67-0
MF:C25H26O5
MW:406.471881657017
CID:260404
Lespedezol A2 Chemical and Physical Properties
Names and Identifiers
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- 6H-Benzofuro[3,2-c][1]benzopyran-3,8,9-triol,10-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-
- 6H-Benzofuro[3,2-c][1]benzopyran-3,8,9-triol,10-[(2E)-3,7-dimethyl-2,6-octadienyl]- (9CI)
- Lespedezol A2
- 6H-Benzofuro[3,2-c][1]benzopyran-3,8,9-triol, 10-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-
- 3,8,9-Trihydroxy-10-(3,7-dimethyl-2,6-octadienyl)pterocarpene
-
- Inchi: 1S/C25H26O5/c1-14(2)5-4-6-15(3)7-9-18-23(28)21(27)12-19-20-13-29-22-11-16(26)8-10-17(22)24(20)30-25(18)19/h5,7-8,10-12,26-28H,4,6,9,13H2,1-3H3/b15-7+
- InChI Key: DDKLBJZRUKOEJA-VIZOYTHASA-N
- SMILES: C1OC2=CC(O)=CC=C2C2OC3=C(C/C=C(\C)/CC/C=C(/C)\C)C(O)=C(O)C=C3C1=2
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- XLogP3: 5.013
Lespedezol A2 Related Literature
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Prasanta Ray Bagdi,R. Sidick Basha RSC Adv., 2015,5, 61337-61344
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Anjun Hu,Jianwei Wang,Xiaobin Niu,Mingjie Zhou,Wei Chen,Tianyu Lei,Jianwen Huang,Yaoyao Li,Lanxin Xue,Yuxin Fan,Xianfu Wang,Jie Xiong J. Mater. Chem. A, 2021,9, 9771-9779
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Alejandro Vásquez-Espinal,Osvaldo Yañez,Edison Osorio,Carlos Areche,Olimpo García-Beltrán,Lina M. Ruiz,Bruce K. Cassels,William Tiznado New J. Chem., 2021,45, 590-596
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Weitao Yan,Ruo Wang,Tesen Zhang,Hongtao Deng,Jian Chen,Wei Wu,Zhiqiang Weng Org. Biomol. Chem., 2018,16, 9440-9445
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Magdalena Barwiolek,Edward Szlyk,Anna Kozakiewicz,Tadeusz Muziol,Alina Bieńko,Julia Jezierska Dalton Trans., 2018,47, 13902-13912
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